Cas no 177896-09-2 ((E)-tert-Butyl benzylidenecarbamate)

(E)-tert-Butyl benzylidenecarbamate is a carbamate derivative characterized by its tert-butyl and benzylidene functional groups. This compound is primarily utilized in organic synthesis as a versatile intermediate, particularly in the preparation of protected amines or as a building block for more complex molecular architectures. Its tert-butyl group enhances steric protection, improving stability during synthetic transformations, while the benzylidene moiety offers reactivity for further functionalization. The (E)-configuration ensures consistent stereochemical outcomes in reactions. This compound is valued for its compatibility with a range of reaction conditions, making it a reliable choice for pharmaceutical and fine chemical applications. Proper handling under inert conditions is recommended to preserve its integrity.

(E)-tert-Butyl benzylidenecarbamate structure

177896-09-2 structure

Product Name:(E)-tert-Butyl benzylidenecarbamate

CAS No:177896-09-2

MF:C₁₂H₁₅NO₂

MW:205.253003358841

CID:4524523

PubChem ID:9859103

Update Time:2025-05-22

(E)-tert-Butyl benzylidenecarbamate Chemical and Physical Properties

Names and Identifiers

- (E)-tert-Butyl benzylidenecarbamate
- Carbamic acid, N-(phenylmethylene)-, 1,1-dimethylethyl ester, [N(E)]-
- SCHEMBL3462265
- EN300-7066160
- Tert-butyl (NE)-N-benzylidenecarbamate
- 177896-09-2
- MFCD11041300
- 624-611-2
- SCHEMBL887447
- AS-80419
- tert-Butyl (phenylmethylene)carbamate, >=98.0%
- (E)-tert-Butylbenzylidenecarbamate
- tert-butyl benzylidenecarbamate
- tert-Butyl (phenylmethylene)carbamate
- Carbamic acid, N-(phenylmethylene)-, 1,1-dimethylethyl ester
- Inchi： 1S/C12H15NO2/c1-12(2,3)15-11(14)13-9-10-7-5-4-6-8-10/h4-9H,1-3H3/b13-9+
- InChI Key： XFRQMBFCAKTYIV-UKTHLTGXSA-N
- SMILES： C(OC(C)(C)C)(=O)/N=C/C1=CC=CC=C1

Computed Properties

Exact Mass: 205.110278721Da
Monoisotopic Mass: 205.110278721Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38.7Å²

(E)-tert-Butyl benzylidenecarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019141138-5g	(E)-tert-Butyl benzylidenecarbamate	177896-09-2	97%	5g	$541.36	2023-01-21
Alichem	A019141138-10g	(E)-tert-Butyl benzylidenecarbamate	177896-09-2	97%	10g	$703.50	2023-01-21
Alichem	A019141138-25g	(E)-tert-Butyl benzylidenecarbamate	177896-09-2	97%	25g	$1,230.12	2023-01-21
Enamine	EN300-7066160-1.0g	(E)-TERT-BUTYL BENZYLIDENECARBAMATE	177896-09-2		1.0g	$245.0	2023-01-14
Enamine	EN300-7066160-2.5g	(E)-TERT-BUTYL BENZYLIDENECARBAMATE	177896-09-2		2.5g	$508.0	2023-01-14
Enamine	EN300-7066160-5.0g	(E)-TERT-BUTYL BENZYLIDENECARBAMATE	177896-09-2		5.0g	$642.0	2023-01-14
Enamine	EN300-7066160-10.0g	(E)-TERT-BUTYL BENZYLIDENECARBAMATE	177896-09-2		10.0g	$810.0	2023-01-14
Ambeed	A843484-1g	(E)-tert-Butyl benzylidenecarbamate	177896-09-2	97%	1g	$326.0	2024-04-22